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Compound of Interest

Compound Name: Acetophenone oxime

Cat. No.: B1294928 Get Quote

An In-depth Technical Guide to Acetophenone
Oxime
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental molecular

properties of acetophenone oxime, detailed experimental protocols for its synthesis, and a

logical workflow for its preparation and analysis. This document is intended to serve as a

valuable resource for researchers and professionals engaged in chemical synthesis and drug

development.

Core Molecular Data
Acetophenone oxime is a chemical compound with significant applications in organic

synthesis. A summary of its key molecular identifiers and properties is presented below for easy

reference.
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Property Value Citations

Molecular Formula C₈H₉NO [1][2][3][4][5]

Molecular Weight 135.16 g/mol [1][2][3][4]

CAS Number 613-91-2 [1][2][3][5]

Appearance
Colorless to pale yellow liquid

or solid
[4]

Melting Point 55-60 °C [1]

Boiling Point 118-120 °C at 20 mmHg [1]

Density 1.11 g/mL at 25 °C [1]

Experimental Protocols
The synthesis of acetophenone oxime is a standard laboratory procedure. Below are detailed

methodologies adapted from established protocols.

Protocol 1: Synthesis via Hydroxylamine Hydrochloride
and Sodium Acetate[1][2]
This common method involves the reaction of acetophenone with hydroxylamine hydrochloride

in the presence of a base.

Materials:

Acetophenone

Hydroxylamine hydrochloride (NH₂OH·HCl)

Sodium acetate trihydrate (CH₃COONa·3H₂O)

Ethanol (EtOH)

Water
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Procedure:

Dissolve 1.2 g (10 mmol) of acetophenone in 20 mL of ethanol in a 50 mL round-bottom

flask.[1]

In a separate beaker, dissolve 1.18 g (17 mmol) of hydroxylamine hydrochloride and 0.82 g

(10 mmol) of sodium acetate trihydrate in 15 mL of warm water.[1]

Add the aqueous solution to the ethanolic solution of acetophenone in the round-bottom

flask.

Heat the mixture under reflux using a water bath for 20 minutes.[1]

Filter the hot solution rapidly through a fluted filter paper.

Cool the filtrate in an ice bath to induce crystallization of the acetophenone oxime.

Collect the white crystalline product by vacuum filtration.

Wash the crystals with a small volume of cold 50% ethanol.

Dry the product on the filter with suction.

Record the yield and melting point of the final product.[1]

Protocol 2: Synthesis using Potassium Hydroxide[4]
This alternative protocol utilizes potassium hydroxide as the base.

Materials:

Acetophenone

Hydroxylamine hydrochloride

Potassium hydroxide (KOH)

Ethanol
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Water

Procedure:

In a flask, dissolve 5 g of hydroxylamine hydrochloride in 10 ml of water.

Add a solution of 3 g of potassium hydroxide dissolved in 5 ml of water to the flask.

Add 8 g of acetophenone to the mixture.

Heat the mixture under reflux on a boiling water bath.

Add small quantities of alcohol down the reflux condenser until the boiling solution becomes

clear.

After one hour of heating, stop and cool the solution. Test the solution with litmus paper; it

should be acidic.

Carefully add potassium hydroxide solution until the solution is no longer acidic.

Continue boiling for approximately 30 more minutes, periodically checking and neutralizing

any acidity with potassium hydroxide solution.

To check for reaction completion, mix a few drops of the solution with ice-water. If the sample

solidifies quickly, the reaction is complete.

Pour the reaction mixture into 100 ml of water containing ice, stirring vigorously.

Filter the solid product, wash with water, and dry. The product can be recrystallized from

petroleum ether.[4]

Logical and Experimental Workflows
The following diagrams illustrate the key workflows in the synthesis and analysis of

acetophenone oxime.
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Caption: Workflow for the synthesis of acetophenone oxime.
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Caption: General workflow for the analysis of acetophenone oxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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